Cas no 1864073-34-6 (2-(2-phenylethoxy)propan-1-ol)

• Product Name: 2-(2-phenylethoxy)propan-1-ol
• CAS No: 1864073-34-6
• MDL: MFCD29041108
• CID: 4625419
• PubChem ID: 121552521
• Update Time: 2025-05-21

2-(2-phenylethoxy)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2-phenylethoxy)propan-1-ol

• MDL： MFCD29041108

Additional information on 2-(2-phenylethoxy)propan-1-ol

Introduction to 2-(2-phenylethoxy)propan-1-ol (CAS No. 1864073-34-6)

2-(2-phenylethoxy)propan-1-ol, identified by its Chemical Abstracts Service (CAS) number 1864073-34-6, is a significant organic compound with a broad spectrum of potential applications in the pharmaceutical and chemical industries. This compound, featuring a unique structural framework comprising a propyl chain linked to an ethoxy group and a phenyl ring, has garnered attention due to its versatile reactivity and functional properties. The presence of the phenyl group enhances its solubility in organic solvents while also contributing to its interaction with biological systems, making it a valuable candidate for further research and development.

The molecular structure of 2-(2-phenylethoxy)propan-1-ol can be described as a combination of an aliphatic alcohol moiety with an aromatic ether linkage. This configuration allows for multiple points of chemical modification, enabling the synthesis of derivatives with tailored properties. Such derivatives could find utility in drug design, where precise molecular tuning is often required to optimize pharmacokinetic and pharmacodynamic profiles. The compound’s ability to participate in various chemical reactions, including nucleophilic substitution and condensation reactions, further underscores its synthetic versatility.

In recent years, there has been growing interest in exploring the pharmacological potential of 2-(2-phenylethoxy)propan-1-ol and its derivatives. Preliminary studies have suggested that compounds with similar structural motifs may exhibit properties relevant to central nervous system (CNS) modulation, anti-inflammatory effects, and even potential applications in oncology. The phenyl ring, in particular, is known for its ability to interact with biological targets such as enzymes and receptors, which could be leveraged to develop novel therapeutic agents.

One of the most compelling aspects of 2-(2-phenylethoxy)propan-1-ol is its role as a building block in medicinal chemistry. Researchers have utilized this compound to synthesize more complex molecules that mimic natural products or designed scaffolds targeting specific disease pathways. For instance, modifications at the hydroxyl group or the ethoxy moiety can introduce new functionalities that enhance binding affinity or metabolic stability. Such structural modifications are critical in the development of next-generation drugs that meet stringent regulatory requirements.

The synthesis of 2-(2-phenylethoxy)propan-1-ol typically involves multi-step organic transformations starting from readily available precursors. Common synthetic routes include Grignard reactions followed by etherification or nucleophilic aromatic substitution reactions to introduce the phenyl ring. Advances in catalytic methods have also enabled more efficient and sustainable synthetic pathways, reducing waste and improving yields. These advancements are particularly important in industrial settings where cost-effectiveness and environmental impact are key considerations.

From a computational chemistry perspective, 2-(2-phenylethoxy)propan-1-ol has been studied using various modeling techniques to predict its behavior in different environments. Molecular dynamics simulations have provided insights into how this compound might interact with biological membranes or enzymes, offering valuable data for rational drug design. Additionally, quantum mechanical calculations have helped elucidate its electronic structure, which is crucial for understanding reactivity patterns and designing effective synthetic strategies.

The pharmaceutical industry has shown particular interest in derivatives of 2-(2-phenylethoxy)propan-1-ol due to their potential as prodrugs or intermediates in complex drug formulations. Prodrugs are inactive precursors that are metabolically converted into active drugs within the body, offering advantages such as improved bioavailability or targeted delivery. By leveraging the structural features of this compound, chemists can design prodrugs that address specific therapeutic needs while minimizing side effects.

Recent patents and scientific literature highlight innovative applications of CAS No. 1864073-34-6 in drug discovery programs. For example, researchers have explored its use as a precursor for nonsteroidal anti-inflammatory drug (NSAID) analogs, where modifications to the phenyl ring can fine-tune anti-inflammatory activity while reducing gastrointestinal toxicity. Similarly, studies on CNS-active compounds suggest that derivatives of this molecule may serve as leads for treating neurodegenerative diseases or cognitive disorders.

The agrochemical sector has also recognized the utility of 2-(2-phenylethoxy)propan-1-ol and its derivatives. Certain structural analogs exhibit herbicidal or fungicidal properties, making them promising candidates for developing environmentally friendly crop protection agents. By optimizing their chemical structures through scaffold hopping or library screening techniques, chemists can identify compounds that offer effective pest control without harming beneficial organisms.

In conclusion, 2-(2-phenylethoxy)propan-1-ol (CAS No. 1864073-34-6) represents a versatile and promising compound with diverse applications across multiple industries including pharmaceuticals, agrochemicals, and specialty chemicals . Its unique structural features make it an excellent candidate for further exploration through both experimental synthesis and computational modeling . As research continues , it is likely that new uses will emerge , further solidifying its importance as a building block in modern chemistry .